Cas no 1361518-64-0 (6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361518-64-0
• MF: C₁₁H₄Cl₄FN
• MW: 310.966562271118
• CID: 4923549
• Update Time: 2025-06-11

6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl4FN/c12-7-3-5(4-8(13)10(7)15)6-1-2-9(14)17-11(6)16/h1-4H
• InChI Key： YNCWJWZPFVSPRY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC(=CC=1)Cl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 5.8
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine

Recent Advances in the Study of 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361518-64-0)

The compound 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361518-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique halogenated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key findings in recent research is the compound's ability to inhibit specific enzymatic pathways critical for bacterial and fungal survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine exhibits potent inhibitory effects against bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication. This discovery positions the compound as a potential candidate for addressing the growing issue of antibiotic resistance.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's anticancer potential. A study conducted by researchers at the University of Cambridge revealed that 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine can induce apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins involved in cell proliferation and survival. The compound's selectivity for cancer cells over normal cells further enhances its therapeutic appeal.

The synthesis of 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is expected to facilitate further preclinical and clinical studies, accelerating the compound's transition from the lab to the clinic.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, require further optimization to enhance its bioavailability. Additionally, comprehensive toxicity studies are needed to ensure its safety profile before advancing to human trials. Researchers are currently exploring structural modifications to address these limitations while preserving the compound's biological activity.

In conclusion, 6-Chloro-2-fluoro-3-(3,4,5-trichlorophenyl)pyridine (CAS: 1361518-64-0) represents a promising scaffold for the development of new antimicrobial and anticancer agents. Recent studies have shed light on its mechanisms of action, synthetic improvements, and therapeutic potential. Continued research in this area is expected to yield valuable insights and potentially lead to the development of novel treatments for challenging medical conditions.